1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 1-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• InChI: InChI=1S/C11H13N3O2/c1-7(12)11-13-10(14-16-11)8-5-3-4-6-9(8)15-2/h3-7H,12H2,1-2H3
• InChI Key: NOHNSOKKSRUBBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=CC=C2OC)N

Description

1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine (C₁₁H₁₃N₃O₂) is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 2-methoxyphenyl group at position 3 and an ethanamine moiety at position 3. The hydrochloride salt (C₁₁H₁₄ClN₃O₂, MW: 255.7 g/mol) is commonly used in research .

Preparation Methods

The synthesis of 1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine typically involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature . This method allows for the efficient production of structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif without the need for protective groups. Industrial production methods may involve similar synthetic routes but optimized for large-scale production.

Chemical Reactions Analysis

1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can be carried out using common reducing agents.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups. Common reagents and conditions used in these reactions include palladium-catalyzed intramolecular coupling and perfluorooctanesulfonic acid catalyzed Pictet-Spengler reaction. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine has a wide range of scientific research applications:

Chemistry: Used as a building block in the synthesis of various heterocyclic compounds.

Biology: Investigated for its potential antiproliferative activity against cancer cell lines.

Medicine: Explored for its potential as an anticancer agent and other therapeutic applications.

Industry: Utilized in the development of energetic materials, fluorescent dyes, and sensors.

Mechanism of Action

The mechanism of action of 1-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine involves its interaction with specific molecular targets and pathways. For example, it may interact with enzymes or receptors, leading to the modulation of biological processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Key Structural Features :

• 1,2,4-Oxadiazole Ring : A five-membered heterocycle with two nitrogen atoms and one oxygen atom, contributing to metabolic stability and hydrogen-bonding capacity .
• 2-Methoxyphenyl Substituent : The electron-donating methoxy group at the ortho position influences electronic properties and steric interactions .

Synthesis : The compound is synthesized via condensation of hydroxylamine derivatives with nitriles or carboxylic acids, followed by functionalization (e.g., acryloylation) for targeted applications. A reported route involves reacting 3-(2-methoxyphenyl)-1,2,4-oxadiazole-5-carboxylic acid with ethylamine derivatives in acetonitrile, using triethylamine and acryloyl chloride .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The biological and chemical properties of 1,2,4-oxadiazoles are highly dependent on substituents. Below is a comparative analysis of key analogues:

Compound Name	Substituent(s) on Oxadiazole	Molecular Formula	MW (g/mol)	Key Features/Applications	Reference
1-[3-(3-Fluorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine	3-Fluorophenyl	C₁₁H₁₂FN₃O	219.23	Enhanced electronegativity; antimicrobial, anticancer activity
1-[3-(3-Fluoro-4-methylphenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine	3-Fluoro-4-methylphenyl	C₁₂H₁₄FN₃O	233.26	Steric bulk from methyl group; improved lipophilicity
2-[4-(3-Ethyl-1,2,4-oxadiazol-5-yl)phenyl]ethan-1-amine	3-Ethyl, para-phenyl	C₁₂H₁₅N₃O	217.27	Extended aromatic system; materials science applications
1-(3-Methyl-1,2,4-oxadiazol-5-yl)ethan-1-amine hydrochloride	3-Methyl	C₅H₁₀ClN₃O	163.61	Compact structure; high reactivity in small-molecule synthesis
1-{3-[4-(propan-2-yl)phenyl]-1,2,4-oxadiazol-5-yl}ethan-1-amine	4-Isopropylphenyl	C₁₃H₁₇N₃O	231.30	Increased hydrophobicity; agrochemical potential

Key Observations :

• Electron-Withdrawing Groups (e.g., F) : Fluorine substitution (as in the 3-fluorophenyl analogue) enhances metabolic stability and receptor-binding affinity through electronegativity .
• Steric Effects : Bulky substituents like 4-methyl or isopropyl groups improve lipophilicity but may reduce solubility .
• Aromatic Extensions : Para-substituted phenyl rings (e.g., in ’s compound) enable π-π stacking interactions, relevant in materials science .